5-(4-Ethoxycarbonylphenyl)picolinic acid

• IUPAC Name: 5-(4-ethoxycarbonylphenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C15H13NO4/c1-2-20-15(19)11-5-3-10(4-6-11)12-7-8-13(14(17)18)16-9-12/h3-9H,2H2,1H3,(H,17,18)
• InChI Key: JFYJVAFDAWSHHR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C2=CN=C(C=C2)C(=O)O
• Molecular Formula: C15H13NO4
• Molecular Weight: 271.27 g/mol
• CAS No.: 1261980-87-3

Description

5-(4-Ethoxycarbonylphenyl)picolinic acid is a picolinic acid derivative featuring a pyridine ring substituted at the 5-position with a phenyl group bearing an ethoxycarbonyl (-COOEt) moiety at the para position (Figure 1). This compound is of interest in medicinal chemistry due to its structural versatility, enabling interactions with biological targets such as enzymes or receptors. The ethoxycarbonyl group contributes to its electronic and steric properties, influencing solubility, stability, and binding affinity .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-(4-Ethoxycarbonylphenyl)picolinic acid typically involves the reaction of picolinic acid with ethyl 4-bromobenzoate under basic conditions. The reaction proceeds through a nucleophilic aromatic substitution mechanism, where the picolinic acid acts as a nucleophile attacking the electrophilic carbon of the ethyl 4-bromobenzoate. The reaction is usually carried out in the presence of a base such as potassium carbonate in a polar aprotic solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods: This would include optimizing reaction conditions to maximize yield and purity, as well as implementing efficient purification techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions: 5-(4-Ethoxycarbonylphenyl)picolinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ethoxycarbonyl group to an alcohol or other reduced forms.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Conditions vary depending on the desired substitution, but common reagents include halogens, nitrating agents, and sulfonating agents.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols .

Scientific Research Applications

5-(4-Ethoxycarbonylphenyl)picolinic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition or as a ligand in coordination chemistry.

Industry: It can be used in the development of new materials with unique properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 5-(4-Ethoxycarbonylphenyl)picolinic acid involves its interaction with specific molecular targets. For instance, it may act as a ligand binding to metal ions, forming stable complexes that can influence various biochemical pathways. The ethoxycarbonyl group can also participate in hydrogen bonding or other interactions, affecting the compound’s overall activity .

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Variations on the Phenyl Ring

Electron-Donating vs. Electron-Withdrawing Groups

Compound Name	Substituent (R)	Molecular Formula	Molecular Weight	HPLC tR (min)	Purity (%)	Key Properties/Notes
5-(4-Ethoxycarbonylphenyl)picolinic acid	-COOEt	C15H13NO4	271.27	N/A	N/A	Ester group enhances lipophilicity; potential hydrolysis sensitivity
5-(4-Methoxyphenyl)picolinic acid (16i)	-OMe	C13H11NO3	229.23	3.394	>90	Electron-donating methoxy group increases electron density on phenyl ring
5-(4-Cyanophenyl)picolinic acid (16g)	-CN	C13H8N2O2	225.1	3.724	>85	Strong electron-withdrawing cyano group lowers pKa of carboxylic acid
5-(p-Tolyl)picolinic acid (16L)	-Me	C13H11NO2	214.1	3.724	>95	Methyl group increases hydrophobicity; minimal electronic effects

Key Observations :

• Ethoxycarbonyl offers moderate lipophilicity (logP ~2.5–3.0 estimated), balancing solubility and membrane permeability compared to polar -CN or hydrophobic -Me groups.

Positional Isomerism on the Pyridine Ring

Compound Name	Substituent Position (Pyridine)	Molecular Weight	Key Differences
5-(4-Ethoxycarbonylphenyl)picolinic acid	5-position	271.27	Substituent at 5-position may favor planar binding to targets (e.g., enzyme active sites)
4-(4-Ethoxycarbonylphenyl)picolinic acid	4-position	271.27	Altered steric and electronic effects due to substituent proximity to carboxylic acid
6-(3-Ethoxyphenyl)picolinic acid	6-position	259.33	Substituent orientation affects intermolecular interactions (e.g., hydrogen bonding)

Key Observations :

• 5-Substituted derivatives are more commonly reported in drug discovery due to favorable geometry for target engagement .
• 4-Substituted analogues may exhibit distinct solubility profiles due to altered hydrogen-bonding capacity.

Functional Group Modifications

Ester vs. Amide Derivatives

Compound Name	Functional Group	Molecular Weight	Stability Notes
5-(4-Ethoxycarbonylphenyl)picolinic acid	-COOEt	271.27	Prone to hydrolysis under acidic/basic conditions
5-(4-Acetamidophenyl)picolinic acid	-NHCOMe	256.26	Improved hydrolytic stability; potential for hydrogen bonding
5-(4-Methoxycarbonylphenyl)picolinic acid	-COOMe	241.2	Faster hydrolysis than ethoxycarbonyl due to smaller alkyl chain

Key Observations :

• Ethoxycarbonyl provides a balance between stability and metabolic lability, making it suitable for prodrug designs.